Cas no 886500-63-6 (1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene)

1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene structure
886500-63-6 structure
Product Name:1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene
CAS No:886500-63-6
MF:C8H7BrF2O
MW:237.041388750076
MDL:MFCD06660240
CID:721208
PubChem ID:17750690
Update Time:2024-10-26

1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene
    • 3,5-Difluoro-2-methoxybenzyl bromide
    • Benzene,1-(bromomethyl)-3,5-difluoro-2-methoxy-
    • 1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene (ACI)
    • SCHEMBL3488489
    • 886500-63-6
    • DTXSID90590647
    • 3,5-difluoro-2-methoxybenzylbromide
    • XLYRQPGSEJMVIM-UHFFFAOYSA-N
    • MFCD06660240
    • EN300-1897278
    • CL8712
    • AS-46083
    • AKOS015956851
    • MDL: MFCD06660240
    • Inchi: 1S/C8H7BrF2O/c1-12-8-5(4-9)2-6(10)3-7(8)11/h2-3H,4H2,1H3
    • InChI Key: XLYRQPGSEJMVIM-UHFFFAOYSA-N
    • SMILES: FC1C=C(CBr)C(OC)=C(F)C=1

Computed Properties

  • Exact Mass: 235.96483g/mol
  • Monoisotopic Mass: 235.96483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.566
  • Melting Point: N/A℃
  • Boiling Point: 234℃
  • Flash Point: 115℃
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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